Cas no 51079-96-0 (2,4,6-Heptatrienal, 7-(4-methoxyphenyl)-)

• Product Name: 2,4,6-Heptatrienal, 7-(4-methoxyphenyl)-
• CAS No: 51079-96-0
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 363323
• PubChem ID: 54517371
• Update Time: 2025-04-19

2,4,6-Heptatrienal, 7-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptatrienal, 7-(4-methoxyphenyl)-
• 7-(4-methoxyphenyl)hepta-2,4,6-trienal
• 51079-96-0
• DTXSID10711897

• Inchi： 1S/C14H14O2/c1-16-14-10-8-13(9-11-14)7-5-3-2-4-6-12-15/h2-12H,1H3
• InChI Key： YNILUQLYKFAYIY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=CC=CC=CC=O)=CC=1

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles